Cas no 18761-46-1 (1-(5-ethylthien-2-yl)ethanone)

1-(5-Ethylthien-2-yl)ethanone is a specialized organic compound featuring a thiophene ring substituted with an ethyl group at the 5-position and an acetyl group at the 2-position. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for heterocyclic and pharmaceutical applications. Its electron-rich thiophene core enhances its utility in cross-coupling reactions and functionalization processes. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture allows for precise modifications, enabling tailored synthesis of complex molecules. Suitable for research and industrial use, it serves as a key building block in the development of advanced materials and bioactive compounds.
1-(5-ethylthien-2-yl)ethanone structure
1-(5-ethylthien-2-yl)ethanone structure
Product Name:1-(5-ethylthien-2-yl)ethanone
CAS No:18761-46-1
MF:C8H10OS
MW:154.229401111603
CID:220106
PubChem ID:673716
Update Time:2025-10-21

1-(5-ethylthien-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(5-ethyl-2-thienyl)-
    • 1-(5-ethyl-2-thienyl)Ethanone
    • 1-(5-ETHYL-THIOPHEN-2-YL)-ETHANONE
    • 1-(5-ethylthiophen-2-yl)ethanone
    • 2-acetyl-5-ethylthiophene
    • 2-ethyl-5-acetylthiophene
    • AKOS B020337
    • ART-CHEM-BB B020337
    • 1-(5-ETHYLTHIEN-2-YL)ETHANONE
    • AKOS000309884
    • SWFCEJULEUECKJ-UHFFFAOYSA-N
    • W-200188
    • EN300-13176
    • DTXSID00350113
    • GEO-02758
    • 1-(5-ethylthiophen-2-yl)ethan-1-one
    • SCHEMBL1798146
    • FT-0723938
    • CS-0233207
    • Z89267050
    • 18761-46-1
    • MFCD00130088
    • DB-065610
    • STK312198
    • 1-(5-ethylthien-2-yl)ethanone
    • MDL： MFCD00130088
    • Inchi： 1S/C8H10OS/c1-3-7-4-5-8(10-7)6(2)9/h4-5H,3H2,1-2H3
    • InChI Key： SWFCEJULEUECKJ-UHFFFAOYSA-N
    • SMILES： S1C(C(C)=O)=CC=C1CC

Computed Properties

  • Exact Mass: 154.04500
  • Monoisotopic Mass: 154.045236
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.3
  • XLogP3: 2.5

Experimental Properties

  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.529
  • PSA: 45.31000
  • LogP: 2.51310
  • Vapor Pressure: Not available

1-(5-ethylthien-2-yl)ethanone Security Information

1-(5-ethylthien-2-yl)ethanone Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(5-ethylthien-2-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B440198-25mg
1-(5-ethylthien-2-yl)ethanone
 18761-46-1
25mg
 $ 50.00 2022-06-07
TRC
B440198-50mg
1-(5-ethylthien-2-yl)ethanone
 18761-46-1
50mg
 $ 70.00 2022-06-07
TRC
B440198-250mg
1-(5-ethylthien-2-yl)ethanone
 18761-46-1
250mg
 $ 230.00 2022-06-07
Enamine
EN300-13176-0.05g
1-(5-ethylthiophen-2-yl)ethan-1-one
 18761-46-1 85%
0.05g
 $64.0 2023-06-20
Enamine
EN300-13176-0.1g
1-(5-ethylthiophen-2-yl)ethan-1-one
 18761-46-1 85%
0.1g
 $66.0 2023-06-20
Enamine
EN300-13176-0.25g
1-(5-ethylthiophen-2-yl)ethan-1-one
 18761-46-1 85%
0.25g
 $92.0 2023-06-20
Enamine
EN300-13176-0.5g
1-(5-ethylthiophen-2-yl)ethan-1-one
 18761-46-1 85%
0.5g
 $175.0 2023-06-20
Enamine
EN300-13176-1.0g
1-(5-ethylthiophen-2-yl)ethan-1-one
 18761-46-1 85%
1g
 $256.0 2023-06-20
Enamine
EN300-13176-2.5g
1-(5-ethylthiophen-2-yl)ethan-1-one
 18761-46-1 85%
2.5g
 $503.0 2023-06-20
Enamine
EN300-13176-5.0g
1-(5-ethylthiophen-2-yl)ethan-1-one
 18761-46-1 85%
5g
 $743.0 2023-06-20

1-(5-ethylthien-2-yl)ethanone Related Literature

Related Categories

18761-46-1 (1-(5-ethylthien-2-yl)ethanone) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司